Cas no 64299-46-3 (Benzoic acid, 3-(pentafluoroethyl)-, methyl ester)
64299-46-3 structure
Product Name:Benzoic acid, 3-(pentafluoroethyl)-, methyl ester
CAS No:64299-46-3
MF:C10H7F5O2
MW:254.153400659561
CID:1676166
PubChem ID:71380128
Update Time:2025-04-21
Benzoic acid, 3-(pentafluoroethyl)-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 3-(pentafluoroethyl)-, methyl ester
- methyl 3-(1,1,2,2,2-pentafluoroethyl)benzoate
- Methyl 3-(pentafluoroethyl)benzoate
- 64299-46-3
- DTXSID90802656
-
- Inchi: 1S/C10H7F5O2/c1-17-8(16)6-3-2-4-7(5-6)9(11,12)10(13,14)15/h2-5H,1H3
- InChI Key: JHHUPWRQFAQPDY-UHFFFAOYSA-N
- SMILES: FC(C(F)(F)F)(C1C=CC=C(C(=O)OC)C=1)F
Computed Properties
- Exact Mass: 254.03661
- Monoisotopic Mass: 254.03662027g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 287
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
Benzoic acid, 3-(pentafluoroethyl)-, methyl ester Related Literature
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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